Cas no 488-92-6 (1H-Pyrrole,3-ethyl-4-methyl-)

• Product Name: 1H-Pyrrole,3-ethyl-4-methyl-
• CAS No: 488-92-6
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 334003
• PubChem ID: 10877070
• Update Time: 2025-04-19

1H-Pyrrole,3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3-ethyl-4-methyl-
• 3-Ethyl-4-methyl-1H-pyrrole
• 3-Ethyl-4-methylpyrrole
• Opsopyrrole
• DTXSID201310444
• AKOS006351678
• 3-ethyl-4-methyl-pyrrole
• 488-92-6
• Opsopyrrol
• 3,5-DI-TERT-BUTYL-4-HYDROXYBENZYLETHER
• SCHEMBL6762874

• Inchi： 1S/C7H11N/c1-3-7-5-8-4-6(7)2/h4-5,8H,3H2,1-2H3
• InChI Key： LJHJBIWBAPQTFM-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1)CC

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 0.9059
• Melting Point: 1.5°C
• Boiling Point: 180.58°C (estimate)
• Flash Point: 64.2°C
• Refractive Index: 1.4913
• PSA: 15.79